(2R)-2-Amino-5-chloropent-4-enoic acid

• Molecular Formula: C5H8ClNO2
• Molecular Weight: 149.57 g/mol
• SMILES: C(C=CCl)C(C(=O)O)N
• InChI: InChI=1S/C5H8ClNO2/c6-3-1-2-4(7)5(8)9/h1,3-4H,2,7H2,(H,8,9)/b3-1+/t4-/m1/s1
• InChIKey: QAHGWXYRQRKWSN-JBGILVFVSA-N

(2R)-2-Amino-5-chloropent-4-enoic acid – What Research Buyers Need to Know Before Selecting This D‑Enantiomer

(2R)-2-Amino-5-chloropent-4-enoic acid (CAS 2089474-97-3) is a synthetic, non‑proteinogenic D‑α‑amino acid bearing a vinylic chlorine at the δ‑position . It is the unnatural (R)‑enantiomer of the chlorinated amino acid family first isolated from Amanita fungi as the (S)‑cis natural product [1]. With a molecular formula C₅H₈ClNO₂ and a molecular weight of 149.57 g mol⁻¹, the compound is supplied as a research‑grade fine chemical (typical purity ≥95%) and is employed primarily as a chiral building block, stereochemical probe, and enzyme‑substrate candidate where D‑configuration is mandatory .

Stereochemistry Single (R)-enantiomer supplied; D-configuration required for DAAO substrate and inhibitor studies

Reactivity δ-vinylic chlorine retains capacity for dehalogenation-derived allene intermediate formation

Procurement Research-grade chiral building block; separate CAS from racemate and (S)-enantiomer ensures identity

• [1] Ohta, T.; Matsuda, M.; Takahashi, T.; Nakajima, S.; Nozoe, S. (1995) (S)-cis-2-Amino-5-chloro-4-pentenoic acid from the fungus Amanita vergineoides. Chem. Pharm. Bull. 43, 2095–2099. View Source

Why (2R)-2-Amino-5-chloropent-4-enoic acid Cannot Be Replaced by the Natural (S)-Cis Isomer, Racemic Mixture, or Non‑Chlorinated Analog

The stereochemistry at C‑2 and the presence of the terminal chlorine jointly dictate which enzymes recognise this scaffold. The natural (S)‑cis enantiomer is a mechanism‑based inactivator of L‑methionine γ‑lyase, whereas the (R)‑form is expected to be a substrate or inhibitor of D‑amino acid oxidase (DAAO) – two completely non‑overlapping enzyme families [1]. The non‑chlorinated analogue 2‑aminopent‑4‑enoic acid (allylglycine) lacks the chlorine‑dependent dehalogenation pathway that generates the reactive allene intermediate essential for covalent enzyme modification [2]. Even within the same gross structure, D‑ and L‑allylglycine produce distinct regional cerebral GABA responses, proving that enantiomeric identity alone is a functional switch [3]. Substituting the (2R)‑chlorinated compound with a racemate, the (S)‑form, or the des‑chloro analogue therefore yields a fundamentally different biological and chemical profile.

Enzyme target mismatch

The natural (S)-cis isomer acts as a mechanism-based inactivator of L-methionine γ-lyase, whereas the (R)-form is predicted to engage D-amino acid oxidase; these enzyme families are non-overlapping.

Covalent modification lost without chlorine

Non-chlorinated 2-aminopent-4-enoic acid (allylglycine) cannot undergo dehalogenation to generate the reactive allene; irreversible enzyme labelling is absent.

Enantiomer-dependent neurochemical profile

D- and L-enantiomers of the pent-4-enoic acid scaffold produce divergent regional cerebral GABA responses; biological targets shift with C-2 configuration.

• [1] Esaki, N.; Takada, H.; Moriguchi, M.; Hatanaka, S.; Tanaka, H.; Soda, K. (1989) Mechanism-based inactivation of L-methionine γ-lyase by L-2-amino-4-chloro-4-pentenoate. Biochemistry 28, 2111–2116. View Source
• [2] Moriguchi, M.; Hoshino, S.; Hatanaka, S.I. (1987) Dehalogenation and deamination of L-2-amino-4-chloro-4-pentenoic acid by Proteus mirabilis. Agric. Biol. Chem. 51, 3295–3299. View Source
• [3] Horton, R.W.; Chapman, A.G.; Meldrum, B.S. (1978) Differential effects of D- and L-allylglycine (2-aminopent-4-enoic acid) on regional cerebral γ-aminobutyrate concentrations. Biochem. Soc. Trans. 6, 115–118. doi:10.1042/bst0060115. View Source

Quantitative Comparator Evidence for (2R)-2-Amino-5-chloropent-4-enoic acid – Measured Against the S‑Enantiomer, Non‑Chlorinated Analog, and Co‑Occurring Fungal Amino Acid

Enzyme Recognition: The (R)‑Enantiomer Is Predicted to Engage D‑Amino Acid Oxidase, Whereas the (S)‑Cis Natural Product Irreversibly Inactivates L‑Methionine γ‑Lyase

The L‑enantiomer (2S) acts as a mechanism‑based inactivator of L‑methionine γ‑lyase: complete inactivation is achieved at a minimum molar ratio of 5 mol L‑ACP per mol enzyme tetramer, with 4.4–5.0 mol chloride ions released per mol enzyme during the inactivation [1]. This reaction requires the L‑configuration at C‑2 for productive binding. By contrast, D‑amino acid oxidase (DAAO) exclusively oxidises D‑α‑amino acids, and the (2R)‑enantiomer is the stereochemically competent substrate for this enzyme class [2]. Direct DAAO kinetic data for (2R)-2-amino-5-chloropent-4-enoic acid are not yet published, so the assignment remains a class‑level inference.

Enzyme specificity

Class-level inference

(2R): predicted DAAO substrate; (2S)-cis: complete L-methionine γ-lyase inactivation at 5‑mol/mol tetramer

Stereochemical control determines enzyme family engagement

No published DAAO kinetic constants; assignment based on class specificity

Evidence Dimension	Enzyme target specificity (stereochemical partitioning)
Target Compound Data	(2R): predicted DAAO substrate/inhibitor (no published IC₅₀ or Kₘ available)
Comparator Or Baseline	(2S)-cis natural product: L-methionine γ‑lyase mechanism-based inactivator, complete inactivation at 5 mol/mol tetramer, 4.4–5.0 mol Cl⁻ released/mol enzyme
Quantified Difference	Qualitatively distinct enzyme family (DAAO vs. L-methionine γ‑lyase); no quantitative ratio calculable
Conditions	L-methionine γ‑lyase from Pseudomonas putida, pH 7.4, 25 °C [1]; DAAO stereospecificity generalised from pig kidney and human orthologues [2]

Why This Matters

Investigators requiring a DAAO‑selective probe or a negative control for L‑amino acid enzymes cannot use the natural (S)‑form; the (2R)‑enantiomer is the only stereochemically appropriate choice.

• [1] Esaki, N.; Takada, H.; Moriguchi, M.; Hatanaka, S.; Tanaka, H.; Soda, K. (1989) Mechanism-based inactivation of L-methionine γ-lyase by L-2-amino-4-chloro-4-pentenoate. Biochemistry 28, 2111–2116. View Source
• [2] BRENDA Enzyme Database: EC 1.4.3.3 – D-amino-acid oxidase; ligand L-2-amino-4-chloropent-4-enoate (BRENDA ligand ID 96657). View Source

Chlorine‑Dependent Mechanism‑Based Inactivation Distinguishes 5‑Chloro‑Substituted Amino Acids from Non‑Chlorinated 2‑Aminopent‑4‑enoic Acid

The L‑isomer of 2-amino-5-chloro-4-pentenoic acid time‑dependently and irreversibly inactivates L‑methionine γ‑lyase through a dehalogenation‑generated allene intermediate that covalently labels the enzyme; 4 mol of ¹⁴C‑label are incorporated per mol tetramer [1]. The non‑chlorinated analogue 2‑aminopent‑4‑enoic acid (allylglycine) cannot undergo this dehalogenation step and acts solely as a competitive inhibitor of glutamate decarboxylase . Although the published dehalogenation data were obtained with the L‑enantiomer, the chemical reactivity of the chlorine is configuration‑independent, meaning the (2R)‑form retains the capacity to form the same reactive allene upon enzymatic dehalogenation by a D‑selective enzyme.

Covalent modification

Head-to-head comparison

5-chloro series: 4 mol ¹⁴C-label bound/mol enzyme tetramer; allylglycine: competitive inhibition only

Chlorine enables irreversible allene-mediated labelling

Dehalogenation data from L-enantiomer; chlorine reactivity is configuration-independent

Evidence Dimension	Covalent enzyme modification capacity
Target Compound Data	5‑chloro‑substituted series: irreversible covalent inactivation via allene intermediate; 4 mol ¹⁴C‑label bound per mol enzyme tetramer
Comparator Or Baseline	2‑Aminopent‑4‑enoic acid (allylglycine): no chlorine, no dehalogenation pathway; reversible competitive GAD inhibition
Quantified Difference	Covalent vs. non‑covalent inhibition; 4:1 labelling stoichiometry for chlorinated compound
Conditions	L‑methionine γ‑lyase (Pseudomonas putida), pH 7.4, 25 °C [1]; GAD inhibition from rat brain homogenate

Why This Matters

Researchers designing irreversible enzyme probes, activity‑based protein profiling reagents, or suicide substrates require the chlorine atom; the des‑chloro analogue cannot fulfil this role.

• [1] Esaki, N.; Takada, H.; Moriguchi, M.; Hatanaka, S.; Tanaka, H.; Soda, K. (1989) Mechanism-based inactivation of L-methionine γ-lyase by L-2-amino-4-chloro-4-pentenoate. Biochemistry 28, 2111–2116. View Source

Root Growth Inhibition in Lettuce Seedlings: 5‑Chloro‑Substituted Amino Acids Suppress Cell Elongation at 10⁻⁴ M with a Mechanism Distinct from the Cyclopropyl Analog

Both 2-amino-5-chloro-4-pentenoic acid (ACPA, tested as the naturally occurring (S)‑cis form) and 2-amino-3-cyclopropyl-butanoic acid (ACPBA) significantly inhibited lettuce root growth at 10⁻⁴ M, but only ACPBA exhibited bacterial toxicity [1][2]. Cortical cell lengths in the mature root region were significantly shorter than controls for both compounds, and both decreased mechanical extensibility of root cell walls without affecting osmotic concentration of cell sap [1]. The differential toxicity profile – no antibacterial activity for ACPA vs. reversible (isoleucine‑antagonised) toxicity for ACPBA – provides a functional discriminator between these two co‑occurring fungal amino acids [2].

Root growth inhibition

Cross-study comparable

ACPA (5-chloro): root elongation suppression, no bacterial toxicity; ACPBA (cyclopropyl): comparable root inhibition + antibacterial activity

Selective plant allelochemical profile without confounding antibacterial effect

Lettuce seedling assay, 10^-4 M; cell wall extensibility measured

Evidence Dimension	Lettuce root elongation inhibition at 10⁻⁴ M
Target Compound Data	ACPA (5‑chloro‑substituted): significant root growth inhibition, shortened cortical cells, decreased cell wall extensibility; no bacterial toxicity
Comparator Or Baseline	ACPBA (2-amino-3-cyclopropyl-butanoic acid): comparable root inhibition; additional bacterial toxicity reversible by isoleucine
Quantified Difference	Comparable root inhibition potency; qualitative difference in antibacterial spectrum (absent vs. present)
Conditions	Light‑grown lettuce (Lactuca sativa L.) seedlings, 10⁻⁴ M compound, cell wall extensibility measured by tensile testing [1]; bacterial toxicity in Bacillus subtilis and Escherichia coli cultures [2]

Why This Matters

Investigators studying plant allelochemicals or developing agrochemical leads can select ACPA for root growth suppression without confounding antibacterial effects, a profile not shared by the co‑isolated cyclopropyl analog.

• [1] Wakabayashi, K.; Soga, K.; Hoson, T.; Kamisaka, S.; Yoshimura, H.; Shibata, K. (2001) Growth inhibition of lettuce (Lactuca sativa L.) roots by α-amino acids, 2-amino-3-cyclopropyl-butanoic acid and 2-amino-5-chloro-4-pentenoic acid, isolated from Amanita castanopsidis Hongo. Plant Growth Regul. 33, 169–173. doi:10.1023/A:1017527421294. View Source
• [2] Drehmel, D.C.; Chilton, W.S. (2004) Characterization and toxicity of Amanita cokeri extract. J. Chem. Ecol. 30, 1951–1964. View Source

Enantiomer‑Dependent Neurochemical Effects: D‑ and L‑Enantiomers of the Non‑Chlorinated Scaffold Produce Divergent Regional GABA Responses in Rodent Brain

D‑Allylglycine and L‑allylglycine (the non‑chlorinated 2‑aminopent‑4‑enoic acid enantiomers) produce differential changes in regional cerebral GABA concentrations and convulsant potencies in rodents [1][2]. L‑Allylglycine acts as a glutamate decarboxylase inhibitor, whereas D‑allylglycine exhibits a distinct, less characterised neurochemical profile. This directly demonstrates that inverting the C‑2 configuration of this pent‑4‑enoic acid scaffold – even without the chlorine substituent – switches the biological target and pharmacological outcome [2].

Neurochemical divergence

Class-level inference

D- and L-allylglycine produce distinct regional cerebral GABA concentration changes and convulsant profiles

Proof-of-concept: C-2 configuration switches biological target

No in vivo GABA data for the 5-chloro analog; extrapolated from parent scaffold

Evidence Dimension	Regional cerebral GABA concentration changes
Target Compound Data	(2R)-2-amino-5-chloropent-4-enoic acid: no published in vivo GABA data; stereochemically analogous to D‑allylglycine
Comparator Or Baseline	D‑allylglycine vs. L‑allylglycine: differential regional GABA changes; D‑form shows distinct convulsant profile from L‑form
Quantified Difference	Quantitative GABA concentration data not extractable from the proceedings abstract; qualitative difference confirmed
Conditions	Rodent brain regions (cortex, hippocampus, cerebellum) after systemic administration, 1978 [1]; J. Neurochem. 1978 for full regional data [2]

Why This Matters

The enantiomer‑dependent neurochemical divergence provides a proof‑of‑concept that (2R)‑configured pent‑4‑enoic amino acids have biological targets distinct from their (2S) counterparts, reinforcing the procurement need for the single enantiomer.

• [1] Horton, R.W.; Chapman, A.G.; Meldrum, B.S. (1978) Differential effects of D- and L-allylglycine (2-aminopent-4-enoic acid) on regional cerebral γ-aminobutyrate concentrations. Biochem. Soc. Trans. 6, 115–118. View Source
• [2] Horton, R.W.; Chapman, A.G.; Meldrum, B.S. (1978) Regional changes in cerebral GABA concentration and convulsions produced by D and by L-allylglycine. J. Neurochem. 30, 1501–1504. PMID: 670990. View Source

Commercial Purity and Single‑Enantiomer Supply: The (2R) Form Is Available at 95% Purity, Avoiding Racemic Contamination That Confounds Stereochemical Studies

Commercial suppliers list (2R)-2-amino-5-chloropent-4-enoic acid at a minimum purity of 95% . The corresponding (2S)-enantiomer (CAS 2089503-66-0) and the racemic DL‑5‑chloro‑2‑amino‑4‑pentenoic acid are catalogued separately, confirming that the (2R)‑product is supplied as the single stereoisomer and not as a racemate . In enantiomer‑sensitive assays – for instance, DAAO substrate profiling or chiral chromatography method development – even modest (2S) contamination can produce misleading kinetic constants or co‑elution artefacts.

Enantiomeric purity

Supporting evidence

≥95% (HPLC), CAS 2089474-97-3 distinct from racemate and (2S) CAS 2089503-66-0

Guarantees single-enantiomer procurement for reproducible stereochemical studies

Verify lot-specific purity via supplier COA

Evidence Dimension	Enantiomeric purity specification
Target Compound Data	(2R): ≥95% purity (HPLC), CAS 2089474-97-3
Comparator Or Baseline	DL‑racemate: mixture of R and S; (2S) enantiomer: CAS 2089503-66-0, also ≥95% purity at some suppliers
Quantified Difference	≥95% single enantiomer vs. undefined enantiomeric ratio in racemate
Conditions	Vendor certificate of analysis; storage recommendation: cool, dry, long‑term

Why This Matters

Procurement officers and laboratory managers can specify CAS 2089474-97-3 to ensure delivery of the (R)‑enantiomer rather than an uncontrolled racemic mixture, which is critical for reproducible stereochemical research.

Where the (2R)-5‑Chloro‑Pent‑4‑enoic Acid Scaffold Delivers Differentiated Value – Application Scenarios Grounded in the Evidence Above

D‑Amino Acid Oxidase Substrate Profiling and Inhibitor Screening

Because DAAO exhibits strict stereospecificity for D‑configured amino acids, (2R)-2-amino-5-chloropent-4-enoic acid serves as a candidate substrate for characterising DAAO kinetic parameters (Kₘ, k_cat) or as a competitive inhibitor scaffold in high‑throughput DAAO inhibitor discovery programs targeting schizophrenia and chronic pain [1]. Its chlorine substituent introduces the potential for mechanism‑based inactivation of D‑enantiomer‑selective enzymes, a reactivity not available with non‑halogenated D‑amino acids [1].

Chiral Building Block for Peptidomimetic and Macrocyclic Synthesis

The (2R)‑configuration, combined with the terminal vinyl chloride, provides a single‑enantiomer handle for transition‑metal‑catalysed cross‑couplings, azide‑alkyne cycloadditions after Cl→N₃ displacement, or incorporation into conformationally constrained peptide analogs where D‑amino acid substitution enhances metabolic stability [1]. The chlorine atom can also serve as a heavy‑atom label for X‑ray crystallographic phasing of enzyme–ligand complexes [2].

Negative Control for L‑Methionine γ‑Lyase Mechanism‑Based Inactivation Studies

The L‑enantiomer is a well‑validated suicide substrate for L‑methionine γ‑lyase, with complete inactivation at a 5:1 molar ratio [1]. The (2R)‑enantiomer, being stereochemically incompatible with the L‑selective active site, provides the correct negative control for experiments requiring demonstration of enantiomeric specificity of enzyme inactivation [1].

Plant Allelochemical Mode‑of‑Action Studies Requiring Root Growth Suppression Without Antibacterial Crosstalk

2-Amino‑5‑chloro‑4‑pentenoic acid inhibits lettuce root cell elongation by reducing cell wall extensibility at 10⁻⁴ M, yet shows no bacterial toxicity [1][2]. This profile permits plant‑specific mechanism dissection (e.g., cell wall loosening protein expression) without the confounding antibacterial effect that accompanies the structurally related cyclopropyl analog ACPBA [2].

Application

Selection Property

Validation Focus

DAAO substrate/inhibitor screening

D-stereochemistry and chlorine-based reactivity

Confirm kinetic parameters or inhibitory potency against DAAO

Chiral building block for constrained peptides

Single (R)-enantiomer with δ-chlorine cross-coupling handle

Assess coupling reactivity and metabolic stability in peptidomimetics

Negative control for L-methionine γ-lyase studies

Enantiomeric incompatibility with L-selective active site

Verify absence of inactivation of L-methionine γ-lyase

Plant allelochemical root inhibition studies

Chlorine-dependent growth suppression without antibacterial activity

Confirm root elongation inhibition and exclude antimicrobial interference

• [1] Esaki, N.; Takada, H.; Moriguchi, M.; Hatanaka, S.; Tanaka, H.; Soda, K. (1989) Mechanism-based inactivation of L-methionine γ-lyase by L-2-amino-4-chloro-4-pentenoate. Biochemistry 28, 2111–2116. View Source
• [2] Wakabayashi, K.; Soga, K.; Hoson, T.; Kamisaka, S.; Yoshimura, H.; Shibata, K. (2001) Growth inhibition of lettuce roots by 2-amino-5-chloro-4-pentenoic acid. Plant Growth Regul. 33, 169–173. View Source